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Compound of Interest

Compound Name: Disbac10

Cat. No.: B10767256

These application notes provide detailed protocols and guidelines for researchers, scientists,
and drug development professionals on the simultaneous use of Disbac10, a fluorescent probe
for monitoring plasma membrane potential, with other fluorescent indicators. This approach,
known as multiplex imaging, enables the contextual analysis of cellular signaling events,
providing deeper insights into complex biological pathways.

Introduction to Disbac10 (DiBACa4(3))

Disbac10 is a member of the bis-oxonol family of slow-response potentiometric probes, with
the most common variant being DIBAC4(3). These probes are powerful tools for measuring
changes in cellular plasma membrane potential.

Mechanism of Action: DIBACa4(3) is an anionic, lipophilic dye. Due to its negative charge, it is
typically excluded from cells that maintain a negative resting membrane potential. Upon
membrane depolarization (the cell interior becoming less negative), the dye translocates into
the cell's cytoplasm. Inside the cell, it binds to intracellular proteins and lipid-rich structures,
leading to a significant enhancement in its fluorescence quantum yield.[1][2][3] Consequently,
an increase in fluorescence intensity directly correlates with cellular depolarization, while a
decrease indicates hyperpolarization.[4] Because it is an anionic dye, it is actively excluded
from the negatively charged interior of healthy mitochondria, making it specific for reporting
plasma membrane potential.[1]
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Dual Staining Experimental Workflow

1. Prepare Dual-Dye
Loading Buffer
(Disbac10 + TMRM in HHBS)

2. Wash Cells
with HHBS
3. Incubate Cells
(20-30 min, 37°C)
4. Image Baseline
(Green & Red Channels)
5. Add Stimulus
& Record Time-Lapse
6. Add Controls
(KCI, CCCP)
7. Analyze Data
(Normalize Fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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